N-tert-butyl-3,6-dichloro-1-benzo[b]thiophene-2-carboxamide

• IUPAC Name: N-tert-butyl-3,6-dichloro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C13H13Cl2NOS/c1-13(2,3)16-12(17)11-10(15)8-5-4-7(14)6-9(8)18-11/h4-6H,1-3H3,(H,16,17)
• InChI Key: UEMBFLIQVOZFGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=C(C2=C(S1)C=C(C=C2)Cl)Cl
• Molecular Formula: C13H13Cl2NOS
• Molecular Weight: 302.2 g/mol

Description

N-tert-butyl-3,6-dichloro-1-benzo[b]thiophene-2-carboxamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is also known as OATD-01, and its chemical formula is C16H17Cl2NO2S. OATD-01 belongs to a class of compounds called benzothiophenes, which have been shown to possess various pharmacological properties.

Mechanism of Action

The exact mechanism of action of OATD-01 is not fully understood. However, studies have suggested that the compound may exert its anticancer effects by inhibiting the activity of certain enzymes and proteins that are involved in cell proliferation and survival. OATD-01 has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects
In addition to its potential anticancer effects, OATD-01 has been shown to possess other biochemical and physiological effects. Studies have suggested that the compound may have anti-inflammatory and antioxidant properties, which could make it useful in the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using OATD-01 in lab experiments is its high potency and specificity for cancer cells. However, one limitation is the difficulty in synthesizing the compound, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on OATD-01. One area of research could involve the development of more efficient and cost-effective synthesis methods for the compound. Another area of research could involve the investigation of the compound's potential therapeutic applications in other diseases, such as inflammatory and oxidative stress-related diseases. Additionally, studies could be conducted to further elucidate the mechanism of action of OATD-01 and to identify potential drug targets for the compound.

Synthesis Methods

The synthesis of OATD-01 involves a multi-step process that requires the use of specialized equipment and reagents. The first step involves the preparation of 3,6-dichlorobenzothiophene, which is then reacted with tert-butylamine to form N-tert-butyl-3,6-dichlorobenzothiophene-2-carboxamide. The final step involves the addition of a chloroacetyl group to the nitrogen atom of the amide group to form OATD-01.

Scientific Research Applications

OATD-01 has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research involves the compound's ability to inhibit the growth of cancer cells. Studies have shown that OATD-01 can induce cell death in various cancer cell lines, including breast, lung, and colon cancer cells.